Cas no 2092749-16-9 (6-bromo-2H-chromene-3-sulfonamide)

• Product Name: 6-bromo-2H-chromene-3-sulfonamide
• CAS No: 2092749-16-9
• MF: C₉H₈BrNO₃S
• MW: 290.133720397949
• CID: 5792211
• PubChem ID: 131511219
• Update Time: 2025-06-07

6-bromo-2H-chromene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2H-chromene-3-sulfonamide
• EN300-184302
• 2092749-16-9

• Inchi： 1S/C9H8BrNO3S/c10-7-1-2-9-6(3-7)4-8(5-14-9)15(11,12)13/h1-4H,5H2,(H2,11,12,13)
• InChI Key： VQBOXYNPKHXJBX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(CO2)S(N)(=O)=O

Computed Properties

• Exact Mass: 288.94083g/mol
• Monoisotopic Mass: 288.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 6-bromo-2H-chromene-3-sulfonamide

6-Bromo-2H-Chromene-3-Sulfonamide (CAS No. 2092749-16-9): An Emerging Compound in Medicinal Chemistry

6-Bromo-2H-chromene-3-sulfonamide (CAS No. 2092749-16-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromenes, which are characterized by a benzopyran core with a variety of substituents. The presence of a bromine atom and a sulfonamide group in the molecular structure imparts distinct chemical and biological properties, making it an intriguing candidate for further research and development.

The sulfonamide functional group is well-known for its broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. In the context of 6-bromo-2H-chromene-3-sulfonamide, this group may contribute to its potential as a therapeutic agent. Recent studies have highlighted the importance of brominated compounds in medicinal chemistry, particularly in their ability to modulate specific biological pathways and interactions.

The structural uniqueness of 6-bromo-2H-chromene-3-sulfonamide has led to its evaluation in various preclinical models. One notable area of research is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, which are critical processes in cancer therapy.

In addition to its anticancer properties, 6-bromo-2H-chromene-3-sulfonamide has been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 6-bromo-2H-chromene-3-sulfonamide have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended biological effects without causing significant toxicity.

To further understand the biological mechanisms underlying the activity of 6-bromo-2H-chromene-3-sulfonamide, researchers have employed a range of molecular biology techniques. These include gene expression analysis, protein-protein interaction studies, and signaling pathway assays. The results from these studies have provided valuable insights into the molecular targets and pathways involved in the compound's biological effects.

The development of new therapeutic agents often involves extensive optimization to improve their efficacy and safety profiles. In this regard, efforts are underway to synthesize analogs of 6-bromo-2H-chromene-3-sulfonamide with enhanced biological activities and reduced side effects. Structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to the compound's biological activity. These studies aim to guide the rational design of more potent and selective derivatives.

In conclusion, 6-bromo-2H-chromene-3-sulfonamide (CAS No. 2092749-16-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, compounds like 6-bromo-2H-chromene-3-sulfonamide hold great promise for addressing unmet medical needs and improving patient outcomes.